Cas no 492444-06-1 (Methyl 6-fluoro-2,3-dihydroxybenzoate)

Methyl 6-fluoro-2,3-dihydroxybenzoate structure
492444-06-1 structure
Product Name:Methyl 6-fluoro-2,3-dihydroxybenzoate
CAS No:492444-06-1
MF:C8H7FO4
MW:186.137186288834
CID:2653509
PubChem ID:17980563
Update Time:2025-04-21

Methyl 6-fluoro-2,3-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 6-fluoro-2,3-dihydroxy-, methyl ester
    • 492444-06-1
    • SCHEMBL4497012
    • DTXSID601221534
    • methyl 6-fluoro-2,3-dihydroxybenzoate
    • Methyl 6-fluoro-2,3-dihydroxybenzoate
    • Inchi: 1S/C8H7FO4/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3,10-11H,1H3
    • InChI Key: ATKNMUYEXNLVQT-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=C1C(=O)OC)O)O

Computed Properties

  • Exact Mass: 186.03283686g/mol
  • Monoisotopic Mass: 186.03283686g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.8Ų
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